Cas no 401584-82-5 (Benzene,1-(cyclopropylmethyl)-4-(1-methylethyl)-)

Benzene,1-(cyclopropylmethyl)-4-(1-methylethyl)- structure
401584-82-5 structure
Product Name:Benzene,1-(cyclopropylmethyl)-4-(1-methylethyl)-
CAS No:401584-82-5
MF:C13H18
MW:174.282023906708
CID:325803
PubChem ID:583806
Update Time:2025-04-19

Benzene,1-(cyclopropylmethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(cyclopropylmethyl)-4-(1-methylethyl)-
    • 1-(cyclopropylmethyl)-4-propan-2-ylbenzene
    • Benzene, 1-(cyclopropylmethyl)-4-(1-methylethyl)- (9CI)
    • (4-isopropylbenzyl)cyclopropane
    • 1-cyclopropylmethyl-4-(propan-2-yl)benzene
    • 4-Isopropylbenzylcyclopropane
    • AC1LBJID
    • AG-F-42089
    • Benzene, 1-cyclopropylmethyl-4-(1-methylethyl)-
    • CTK4I2559
    • DTXSID50342689
    • 401584-82-5
    • 4-isopropyl benzyl cyclopropane
    • 1-(Cyclopropylmethyl)-4-isopropylbenzene #
    • 1-(Cyclopropylmethyl)-4-(propan-2-yl)benzene
    • KVMOTHCHDQXFGM-UHFFFAOYSA-N
    • Inchi: 1S/C13H18/c1-10(2)13-7-5-12(6-8-13)9-11-3-4-11/h5-8,10-11H,3-4,9H2,1-2H3
    • InChI Key: KVMOTHCHDQXFGM-UHFFFAOYSA-N
    • SMILES: C1(CC2C=CC(=CC=2)C(C)C)CC1

Computed Properties

  • Exact Mass: 174.140850574g/mol
  • Monoisotopic Mass: 174.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų
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